Cas no 2024333-86-4 (1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione)

1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione structure
2024333-86-4 structure
Product Name:1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
CAS No:2024333-86-4
MF:C11H16O2
MW:180.243543624878
CID:5803694
PubChem ID:165483909
Update Time:2024-01-09

1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
    • EN300-1127514
    • 2024333-86-4
    • Inchi: 1S/C11H16O2/c1-6-5-9(6)11(13)7(2)10(12)8-3-4-8/h6-9H,3-5H2,1-2H3
    • InChI Key: DMZJHDVGTOFVHK-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C(C1CC1)=O)C1CC1C

Computed Properties

  • Exact Mass: 180.115029749g/mol
  • Monoisotopic Mass: 180.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 34.1Ų

1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1127514-0.05g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4 95%
0.05g
$888.0 2023-10-26
Enamine
EN300-1127514-0.1g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4 95%
0.1g
$930.0 2023-10-26
Enamine
EN300-1127514-0.25g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4 95%
0.25g
$972.0 2023-10-26
Enamine
EN300-1127514-0.5g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4 95%
0.5g
$1014.0 2023-10-26
Enamine
EN300-1127514-1.0g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4
1g
$1442.0 2023-06-09
Enamine
EN300-1127514-2.5g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4 95%
2.5g
$2071.0 2023-10-26
Enamine
EN300-1127514-5.0g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4
5g
$4184.0 2023-06-09
Enamine
EN300-1127514-10.0g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4
10g
$6205.0 2023-06-09
Enamine
EN300-1127514-1g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4 95%
1g
$1057.0 2023-10-26
Enamine
EN300-1127514-5g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4 95%
5g
$3065.0 2023-10-26

1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione Related Literature

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd